Ivabradine hydrochloride
CAS No.: 148849-67-6
VCID: VC0194646
Molecular Formula: C27H37ClN2O5
Molecular Weight: 505.0 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| Description | Ivabradine hydrochloride is a pharmaceutical ingredient used in the drug Ivabradine, a heart rate-lowering medication . Ivabradine is prescribed for the symptomatic management of stable angina pectoris and chronic heart failure . It is approved by the FDA for specific cases of chronic heart failure in adult patients with reduced ejection fraction (≤35%), a resting heart rate of ≥70 beats per minute, and who cannot take beta-blockers or are already on the maximum dose . Ivabradine is also indicated for treating symptomatic heart failure due to dilated cardiomyopathy in pediatric patients aged six months and older . Ivabradine functions by selectively inhibiting the "funny" current (If) channels in the sinoatrial node, which lowers the heart rate and allows more blood to flow to the heart muscle . This mechanism differs from beta blockers and calcium channel blockers, which are also commonly prescribed antianginal drugs . By specifically targeting the If channels, Ivabradine reduces heart rate without the negative inotropic effects associated with some other heart medications . Ivabradine is available in oral tablet form in strengths of 5 mg and 7.5 mg, as well as an oral liquid solution . It should be stored at room temperature, protected from light and moisture . Ivabradine is sold under the brand names Corlanor and Procoralan, among others . Chemically, Ivabradine hydrochloride has the formula C27H37ClN2O5 . |
|---|---|
| CAS No. | 148849-67-6 |
| Product Name | Ivabradine hydrochloride |
| Molecular Formula | C27H37ClN2O5 |
| Molecular Weight | 505.0 g/mol |
| IUPAC Name | 3-[3-[[(7S)-3,4-dimethoxy-7-bicyclo[4.2.0]octa-1,3,5-trienyl]methyl-methylamino]propyl]-7,8-dimethoxy-2,5-dihydro-1H-3-benzazepin-4-one;hydrochloride |
| Standard InChI | InChI=1S/C27H36N2O5.ClH/c1-28(17-21-11-20-14-25(33-4)26(34-5)16-22(20)21)8-6-9-29-10-7-18-12-23(31-2)24(32-3)13-19(18)15-27(29)30;/h12-14,16,21H,6-11,15,17H2,1-5H3;1H/t21-;/m1./s1 |
| Standard InChIKey | HLUKNZUABFFNQS-ZMBIFBSDSA-N |
| SMILES | CN(CCCN1CCC2=CC(=C(C=C2CC1=O)OC)OC)CC3CC4=CC(=C(C=C34)OC)OC.Cl |
| Canonical SMILES | CN(CCCN1CCC2=CC(=C(C=C2CC1=O)OC)OC)CC3CC4=CC(=C(C=C34)OC)OC.Cl |
| Appearance | White to Off-White Solid |
| Purity | > 95% |
| Synonyms | 7,8-dimethoxy-3-(3-(((4,5-dimethoxybenzocyclobutan-1-yl)methyl)methylamino)propyl)-1,3,4,5-tetrahydro-2H-benzazepin-2-one Corlanor ivabradine S 16257 S 16257 2 S 16257-2 S 162572 S 16260 2 S 16260-2 S 162602 S-16257 S-16257-2 S-16260-2 S16257 S162572 S162602 |
| PubChem Compound | 3045381 |
| Last Modified | Aug 15 2023 |
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